1-{4-Methyl-1-azabicyclo[2.2.2]octan-3-yl}methanaminedihydrochloride

• Molecular Formula: C9H20Cl2N2
• Molecular Weight: 227.17 g/mol
• IUPAC Name: (4-methyl-1-azabicyclo[2.2.2]octan-3-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C9H18N2.2ClH/c1-9-2-4-11(5-3-9)7-8(9)6-10;;/h8H,2-7,10H2,1H3;2*1H
• InChI Key: WONIRKWCEXBQFI-UHFFFAOYSA-N
• Canonical SMILES: CC12CCN(CC1)CC2CN.Cl.Cl

Description

1-{4-Methyl-1-azabicyclo[222]octan-3-yl}methanaminedihydrochloride is an organic compound with a complex bicyclic structure

Preparation Methods

The synthesis of 1-{4-Methyl-1-azabicyclo[2.2.2]octan-3-yl}methanaminedihydrochloride typically involves multiple steps, starting from readily available starting materials. The synthetic route often includes the formation of the bicyclic structure through cyclization reactions, followed by functional group modifications to introduce the desired substituents. Industrial production methods may involve optimization of reaction conditions to achieve high yields and purity of the final product .

Chemical Reactions Analysis

1-{4-Methyl-1-azabicyclo[2.2.2]octan-3-yl}methanaminedihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions with nucleophiles or electrophiles, leading to the formation of substituted derivatives.

Hydrolysis: Hydrolysis reactions can occur under acidic or basic conditions, resulting in the cleavage of specific bonds within the molecule.

Scientific Research Applications

1-{4-Methyl-1-azabicyclo[2.2.2]octan-3-yl}methanaminedihydrochloride has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in organic synthesis, enabling the construction of more complex molecules.

Biology: It is employed in biochemical studies to investigate the interactions between small molecules and biological macromolecules.

Medicine: The compound has potential therapeutic applications, particularly in the development of drugs targeting specific molecular pathways.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-{4-Methyl-1-azabicyclo[2.2.2]octan-3-yl}methanaminedihydrochloride involves its interaction with specific molecular targets within cells. The compound can bind to receptors or enzymes, modulating their activity and leading to downstream effects on cellular pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

1-{4-Methyl-1-azabicyclo[2.2.2]octan-3-yl}methanaminedihydrochloride can be compared with other similar compounds, such as:

1-Azabicyclo[2.2.2]octane: This compound shares the bicyclic structure but lacks the methyl and methanamine substituents, resulting in different chemical properties and applications.

2-Azabicyclo[3.2.1]octane:

The uniqueness of this compound lies in its specific substituents and the resulting chemical properties, which make it suitable for a wide range of scientific and industrial applications.